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Compound of Interest

Compound Name: BAZ2-ICR

Cat. No.: B605963

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, preparation, and
experimental use of BAZ2-ICR, a potent and selective chemical probe for the bromodomains of
BAZ2A and BAZ2B.

Introduction to BAZ2-ICR

BAZ2-ICR is a cell-active and orally bioavailable small molecule inhibitor targeting the
bromodomains of BAZ2A and BAZ2B.[1] It exhibits high selectivity, making it a valuable tool for
studying the biological functions of these proteins in chromatin remodeling and gene regulation.
[2][3] BAZ2A is a key component of the Nucleolar Remodeling Complex (NoRC), which is
involved in the silencing of ribosomal RNA genes.[4][5][6] BAZ2B is a subunit of the ISWI
chromatin remodeling complexes, such as BRF-1 and BRF-5, which regulate nucleosome
spacing and DNA accessibility.[7][8][9][10]

Physicochemical and Solubility Data

BAZ2-ICR is a white to off-white solid powder. It demonstrates favorable physicochemical
properties for both in vitro and in vivo applications, including high aqueous solubility and cell
permeability.[2]

Table 1: Quantitative Solubility and Physicochemical Data for BAZ2-ICR
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Property Value Solvent/Conditions  Reference
Molecular Weight 357.41 g/mol - [2]
o Up to 100 mM (35.74 ] ]
Solubility in DMSO Dimethyl sulfoxide [2][3]
mg/mL)
o Up to 100 mM (35.74
Solubility in Ethanol Ethanol [3]
mg/mL)
Aqueous Solubility 25 mM D20 [2]
LogD 1.05 - [2]
) ) o Oral and intravenous
In Vivo Bioavailability 70% (mouse) [2]
gavage

Preparation of BAZ2-ICR Solutions

Proper preparation of BAZ2-ICR solutions is critical for experimental success. The following
protocols provide guidance for preparing stock solutions and working solutions for various
applications.

Preparation of Stock Solutions

Materials:

e BAZ2-ICR powder

e Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol
 Sterile microcentrifuge tubes or vials

Protocol:

o Equilibrate the BAZ2-ICR powder to room temperature before opening the vial to prevent

moisture condensation.

o To prepare a 10 mM stock solution, add the appropriate volume of DMSO or ethanol to the
vial of BAZ2-ICR. For example, to a 1 mg vial of BAZ2-ICR (MW: 357.41), add 279.79 pL of
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solvent.

» Vortex the solution thoroughly to ensure the compound is completely dissolved. Gentle
warming or sonication can be used to aid dissolution if necessary.

» Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solutions at -20°C for short-term storage (up to 1 month) or -80°C for long-
term storage (up to 6 months).

Preparation of Aqueous Working Solutions

For cell-based assays, it is recommended to dilute the DMSO stock solution in the appropriate
cell culture medium to the final desired concentration immediately before use. Ensure the final
DMSO concentration in the culture medium is low (typically < 0.1%) to avoid solvent-induced
toxicity.

Experimental Workflow for BAZ2-ICR Preparation

The following diagram illustrates a typical workflow for preparing BAZ2-ICR for experimental
use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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